Cas no 896291-81-9 (N-cyclopropyl-N'-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)
N-cyclopropyl-N'-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS024661770
- MLS001234402
- F2574-0397
- CHEMBL1437129
- VU0495210-1
- N1-cyclopropyl-N2-((1-((4-methoxyphenyl)sulfonyl)pyrrolidin-2-yl)methyl)oxalamide
- SMR000811391
- HMS3015G03
- 896291-81-9
- N'-cyclopropyl-N-[[1-(4-methoxyphenyl)sulfonylpyrrolidin-2-yl]methyl]oxamide
- N-cyclopropyl-N'-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide
- N-cyclopropyl-N'-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
-
- Inchi: 1S/C17H23N3O5S/c1-25-14-6-8-15(9-7-14)26(23,24)20-10-2-3-13(20)11-18-16(21)17(22)19-12-4-5-12/h6-9,12-13H,2-5,10-11H2,1H3,(H,18,21)(H,19,22)
- InChI Key: KVLLYKPJJXQBNM-UHFFFAOYSA-N
- SMILES: C(NCC1CCCN1S(C1=CC=C(OC)C=C1)(=O)=O)(=O)C(NC1CC1)=O
Computed Properties
- Exact Mass: 381.13584202g/mol
- Monoisotopic Mass: 381.13584202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 621
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 113Ų
N-cyclopropyl-N'-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2574-0397-2μmol |
N-cyclopropyl-N'-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896291-81-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2574-0397-5μmol |
N-cyclopropyl-N'-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896291-81-9 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2574-0397-10μmol |
N-cyclopropyl-N'-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896291-81-9 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2574-0397-20μmol |
N-cyclopropyl-N'-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896291-81-9 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2574-0397-1mg |
N-cyclopropyl-N'-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896291-81-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2574-0397-2mg |
N-cyclopropyl-N'-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896291-81-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2574-0397-3mg |
N-cyclopropyl-N'-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896291-81-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2574-0397-4mg |
N-cyclopropyl-N'-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896291-81-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2574-0397-5mg |
N-cyclopropyl-N'-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896291-81-9 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2574-0397-10mg |
N-cyclopropyl-N'-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896291-81-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-cyclopropyl-N'-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on N-cyclopropyl-N'-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
Professional Introduction to Compound with CAS No. 896291-81-9 and Product Name: N-cyclopropyl-N'-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
The compound with CAS No. 896291-81-9 and the product name N-cyclopropyl-N'-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in drug development and medicinal chemistry. The molecular structure incorporates several key functional groups, including a cyclopropyl moiety, an ethanediamide backbone, and a 4-methoxybenzenesulfonyl substituent, which collectively contribute to its distinct chemical properties and biological activities.
Recent research in the domain of bioactive molecules has highlighted the importance of structural diversity in the design of novel therapeutic agents. The presence of the cyclopropyl group in this compound is particularly noteworthy, as it has been shown to enhance binding affinity and metabolic stability in various drug candidates. This feature is particularly relevant in the context of developing treatments for neurological disorders, where precise molecular interactions are critical. The ethanediamide moiety further contributes to the compound's versatility, providing a scaffold for further derivatization and optimization.
The 4-methoxybenzenesulfonyl substituent adds another layer of complexity to the molecule, influencing its electronic properties and potential interactions with biological targets. This group has been extensively studied for its role in modulating enzyme activity and receptor binding. In particular, derivatives of benzenesulfonyl compounds have demonstrated efficacy in inhibiting key enzymes involved in inflammatory pathways. The integration of these elements into a single molecular entity underscores the compound's potential as a lead candidate for further pharmacological investigation.
Current advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. The structural features of N-cyclopropyl-N'-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide have been analyzed using high-throughput virtual screening (HTVS) techniques, revealing promising interactions with targets such as kinases and proteases. These computational insights have guided experimental efforts toward optimizing the compound's pharmacokinetic profile and therapeutic efficacy.
In vitro studies have begun to elucidate the mechanistic basis of the compound's activity. Initial experiments suggest that it may exert its effects through multiple pathways, including modulation of intracellular signaling cascades and inhibition of aberrant protein-protein interactions. The cyclopropyl group appears to play a role in stabilizing the binding conformation, while the ethanediamide moiety facilitates hydrogen bonding interactions with key residues in target proteins. The 4-methoxybenzenesulfonyl substituent has been identified as a critical element for achieving high affinity binding.
The synthesis of this compound represents a testament to the progress made in synthetic organic chemistry over recent decades. The multi-step synthetic route employed involves strategic functional group transformations and transition-metal-catalyzed reactions, showcasing the ingenuity of modern synthetic methodologies. The ability to construct such complex molecules with high precision has opened new avenues for drug discovery and development.
Future directions in research are likely to focus on expanding the chemical space explored by this compound. Structural analogs incorporating variations in the cyclopropyl, ethanediamide, or 4-methoxybenzenesulfonyl moieties will be synthesized to assess their impact on biological activity. Additionally, efforts may be directed toward exploring novel applications in areas such as antiviral or anticancer therapy.
The integration of cutting-edge technologies into drug discovery pipelines is essential for accelerating progress in medicinal chemistry. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry will be employed to gain detailed insights into the structure-activity relationships (SAR) of this compound and its derivatives. These data will inform rational design strategies aimed at improving potency and selectivity.
The potential therapeutic applications of N-cyclopropyl-N'-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide are still being explored, but preliminary findings suggest its relevance in addressing conditions characterized by dysregulated cellular signaling. By targeting key pathological pathways, this compound holds promise as a foundation for developing novel treatments with improved efficacy and reduced side effects.
In conclusion, the compound with CAS No. 896291-81-9 exemplifies the innovative approaches being pursued in modern pharmaceutical research. Its unique structural features and promising biological activities position it as a valuable candidate for further investigation. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.
896291-81-9 (N-cyclopropyl-N'-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)